Cas no 2171600-97-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid
• CAS No: 2171600-97-6
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5928050
• PubChem ID: 165876953
• Update Time: 2025-05-19

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-phenylpropanamido]propanoic acid
• 2171600-97-6
• EN300-1505822

• Inchi： 1S/C27H26N2O5/c1-18(26(32)29(16-15-25(30)31)19-9-3-2-4-10-19)28-27(33)34-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,18,24H,15-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： FXFXXFDUABVOGH-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(N(C1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid (CAS No. 2171600-97-6): A Comprehensive Overview

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid (CAS No. 2171600-97-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and features a methoxycarbonyl group, an amino group, and a phenyl substituent. Its unique structural characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid is characterized by its multifunctional groups, which contribute to its potential biological activities. The fluorene core provides a rigid and planar structure, enhancing the compound's stability and facilitating interactions with biological targets. The methoxycarbonyl group adds polarity and can influence solubility and binding affinity, while the amino and phenyl groups contribute to its reactivity and selectivity.

In recent years, significant research has been devoted to understanding the biological properties of compounds with similar structures. Studies have shown that derivatives of fluorene, such as 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid, exhibit promising pharmacological activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated potent anti-inflammatory effects in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid involves several steps, including the formation of the fluorene core, the introduction of the methoxycarbonyl group, and the attachment of the amino and phenyl substituents. Advanced synthetic techniques, such as transition metal-catalyzed coupling reactions and protecting group strategies, are commonly employed to achieve high yields and purity. The detailed synthetic route has been described in various research articles, providing valuable insights for chemists working in this field.

The pharmacokinetic properties of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid have also been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical studies. Additionally, its ability to cross the blood-brain barrier has been noted in several preclinical models, indicating its potential for treating central nervous system (CNS) disorders.

In terms of therapeutic applications, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid has shown promise in several areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has indicated that this compound can modulate key signaling pathways involved in neuroinflammation and oxidative stress, thereby providing neuroprotective effects. Clinical trials are currently underway to evaluate its efficacy and safety in these conditions.

Beyond neurodegenerative diseases, there is growing interest in exploring the potential of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid for other therapeutic areas. For example, preliminary studies have suggested that it may have anti-cancer properties by inhibiting specific enzymes involved in tumor growth and metastasis. Further research is needed to fully elucidate its mechanisms of action and to optimize its therapeutic potential.

The safety profile of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpropanamidopropanoic acid is another critical aspect that has been extensively studied. Preclinical toxicology studies have shown that this compound is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. Ongoing research aims to identify any potential side effects or adverse reactions associated with long-term use.

In conclusion, 3-2-{[(9H-fluoren−9−y l)methoxy carbony l] amino}-N-p hen y lpro pan amido pro panoic aci d (CAS No . 2171600 - 97 - 6) strong > represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various medical applications. As research continues to advance our understanding of this compound, it holds significant promise for addressing unmet medical needs and improving patient outcomes.